Cas no 2228493-22-7 (2-(3,5-dimethoxypyridin-4-yl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(3,5-dimethoxypyridin-4-yl)-2,2-difluoroethan-1-amine
• CAS No: 2228493-22-7
• MF: C₉H₁₂F₂N₂O₂
• MW: 218.200589179993
• CID: 6186540
• PubChem ID: 165693862
• Update Time: 2025-06-12

2-(3,5-dimethoxypyridin-4-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethoxypyridin-4-yl)-2,2-difluoroethan-1-amine
• 2228493-22-7
• EN300-1950964

• Inchi： 1S/C9H12F2N2O2/c1-14-6-3-13-4-7(15-2)8(6)9(10,11)5-12/h3-4H,5,12H2,1-2H3
• InChI Key： SWKVVLRYELNMNA-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C(=CN=CC=1OC)OC)F

Computed Properties

• Exact Mass: 218.08668395g/mol
• Monoisotopic Mass: 218.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.4Ų

Additional information on 2-(3,5-dimethoxypyridin-4-yl)-2,2-difluoroethan-1-amine

Comprehensive Overview of 2-(3,5-dimethoxypyridin-4-yl)-2,2-difluoroethan-1-amine (CAS No. 2228493-22-7)

The compound 2-(3,5-dimethoxypyridin-4-yl)-2,2-difluoroethan-1-amine, identified by its CAS No. 2228493-22-7, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the dimethoxypyridine core and difluoroethylamine moiety, make it a promising candidate for various applications. This article delves into its properties, synthesis, and potential uses, while addressing common queries and trends in the field.

One of the most frequently searched topics related to this compound is its synthetic pathway. Researchers often inquire about efficient methods to produce 2-(3,5-dimethoxypyridin-4-yl)-2,2-difluoroethan-1-amine with high yield and purity. Recent advancements in fluorination techniques and heterocyclic chemistry have enabled more streamlined synthesis routes, reducing costs and environmental impact. These developments align with the growing demand for sustainable chemistry and green synthesis practices, which are hot topics in the scientific community.

The pharmacological potential of CAS No. 2228493-22-7 is another area of intense exploration. Its pyridine and fluoroalkyl groups are known to enhance bioavailability and metabolic stability, making it a valuable scaffold for drug discovery. Current trends indicate a surge in searches for novel kinase inhibitors and CNS-active compounds, where this molecule could play a pivotal role. Its structural similarity to other bioactive molecules further fuels interest in its therapeutic applications.

In agrochemical research, 2-(3,5-dimethoxypyridin-4-yl)-2,2-difluoroethan-1-amine is being investigated for its potential as a plant growth regulator or pesticide intermediate. The dimethoxy and difluoro substituents may contribute to its efficacy in modulating biological pathways in plants. This aligns with the increasing global focus on sustainable agriculture and crop protection, topics that dominate search engine queries in the agrochemical sector.

From a structural-activity relationship perspective, the compound's electronic properties and steric effects are often discussed in academic forums. Computational chemistry studies, including molecular docking and QSAR modeling, are frequently employed to predict its interactions with biological targets. These methodologies are among the most searched terms in cheminformatics and drug design circles, reflecting the compound's relevance in modern research.

The analytical characterization of CAS No. 2228493-22-7 is another critical aspect. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis are essential for quality control. Recent search trends show a growing interest in high-throughput screening methods and automated purification systems, which could revolutionize the handling of such specialized compounds.

In conclusion, 2-(3,5-dimethoxypyridin-4-yl)-2,2-difluoroethan-1-amine represents a fascinating intersection of medicinal chemistry, agrochemical innovation, and materials science. Its CAS No. 2228493-22-7 serves as a unique identifier for researchers exploring its multifaceted potential. As scientific inquiries continue to evolve, this compound remains at the forefront of discussions on molecular design and application-driven research.